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Compound of Interest

Compound Name: Afalanine

Cat. No.: B556424 Get Quote

Essential Safety and Handling Guide for
Afalanine
For Immediate Use by Laboratory Professionals

This document provides crucial safety protocols, operational procedures, and disposal plans for

researchers, scientists, and drug development professionals engaged in the handling of

Afalanine (also known as N-Acetyl-DL-phenylalanine). The information herein is compiled to

foster safe laboratory practices and build a foundation of trust in chemical handling procedures.

I. Personal Protective Equipment (PPE)
When handling Afalanine, the use of appropriate personal protective equipment is essential to

minimize exposure and ensure personal safety. The recommendations below are based on

standard laboratory safety practices for handling non-hazardous, powdered chemical

compounds.
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Protection Type Equipment Specification Purpose

Eye and Face Protection

Tightly fitting safety goggles

with side-shields conforming to

EN 166 (EU) or NIOSH (US)

standards.[1] A face shield

may be necessary for splash

protection.

To prevent eye contact with

dust or splashes.[1]

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile rubber), inspected

before use.[1] A standard

laboratory coat is required.

To avoid skin contact and

potential irritation.[1]

Respiratory Protection

Generally not required for

handling small quantities in a

well-ventilated area. If dust is

generated or if exposure limits

are exceeded, use a NIOSH-

approved respirator.

To prevent inhalation of dust

particles.

II. Operational Handling and Storage
Proper handling and storage are critical to maintaining the integrity of Afalanine and ensuring

a safe laboratory environment.

Handling:

Handle in a well-ventilated place.[1]

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling.

Storage:

Keep container tightly closed in a dry and well-ventilated place.
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Store as a powder at -20°C for up to 3 years.

Store in solvent at -80°C for up to 1 year.

III. Spill and Emergency Procedures
In the event of a spill or accidental exposure, immediate and appropriate action is necessary.

Spills:

Ensure adequate ventilation.

Evacuate personnel to safe areas.

Wear appropriate personal protective equipment, including gloves and safety goggles.

Sweep up the spilled solid material, avoiding dust formation, and place it in a suitable, closed

container for disposal.

Prevent the chemical from entering drains.

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek medical attention.

Skin Contact: Remove contaminated clothing. Wash the affected area with soap and plenty

of water. Consult a doctor if irritation persists.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes, including under

the eyelids, and consult a doctor.

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

IV. Disposal Plan
Proper disposal of Afalanine and its containers is crucial to prevent environmental

contamination and ensure regulatory compliance.
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General Guidelines:

Dispose of unused Afalanine and its containers as chemical waste in accordance with local,

state, and federal regulations.

It is the responsibility of the waste generator to determine the proper waste classification and

disposal methods.

Contact a licensed professional waste disposal service to ensure compliance.

Disposal Procedure:

Containerization: Collect waste Afalanine in a suitable, tightly sealed, and clearly labeled

container. The label should include the chemical name and any known hazards.

Waste Segregation: Do not mix with other waste streams unless explicitly permitted. Store

separately from acids, bases, and organic solvents.

Pickup: Arrange for pickup by a certified chemical waste disposal service.

V. Experimental Protocols and Data
Afalanine, or N-Acetyl-DL-phenylalanine, is a derivative of the amino acid phenylalanine. It has

been identified as an endogenous metabolite and is noted for its potential antidepressant

activity. It may also be used in combination with antibiotics to mitigate renal damage.

Physical and Chemical Properties:

Property Value

Molecular Formula C11H13NO3

Molecular Weight 207.23 g/mol

Appearance White Powder/Solid

Melting Point 270 - 275 °C

Solubility Soluble in DMSO (≥ 30 mg/mL)
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Workflow for Preparing a Stock Solution:

The following diagram illustrates a typical workflow for preparing a stock solution of Afalanine
for in vitro experiments.

Workflow for Afalanine Stock Solution Preparation

Preparation

Storage

Weigh Afalanine Powder

Dissolve in DMSO

Add appropriate volume of solvent

Vortex to Ensure Complete Dissolution

Aliquot into Cryovials

To avoid freeze-thaw cycles

Store at -80°C
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Caption: A step-by-step workflow for the preparation and storage of an Afalanine stock

solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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